![molecular formula C13H13NO4 B1523287 Ethyl 5-(4-methoxyphenyl)-1,3-oxazole-2-carboxylate CAS No. 1441-37-8](/img/structure/B1523287.png)
Ethyl 5-(4-methoxyphenyl)-1,3-oxazole-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using various techniques such as X-ray diffraction, DFT and HF modeling .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, one compound was described as a pale yellow solid with a melting point of 101–103°C .Scientific Research Applications
Positron Emission Tomography (PET) Imaging
PET imaging with specific radioligands allows for the in vivo investigation of receptor systems in the human brain. Studies have utilized radioligands like [11C]WAY-100635 and [18F]MPPF to delineate 5-HT1A receptors in the human brain. This technology is crucial for understanding psychiatric and neurological disorders at a molecular level, offering insights into the pharmacology of drugs acting on the central nervous system (Pike et al., 1995), (Passchier et al., 2000).
Neurotransmitter Metabolism
Research into cerebrospinal fluid (CSF) monoamine metabolites in patients with psychiatric disorders has provided valuable information about the underlying biochemical abnormalities. These studies explore correlations between neurotransmitter metabolite levels in CSF and psychiatric symptoms, aiding in the diagnosis, treatment, and understanding of these conditions (Gattaz et al., 1982), (Lidberg et al., 1985).
Pharmacokinetics and Metabolism
Studies have also focused on the metabolism of compounds like 4-Methylpyrazole and Telotristat Ethyl, examining their potential therapeutic applications and metabolic pathways. Such research is fundamental in drug development, providing insights into drug safety, efficacy, and the management of conditions like carcinoid syndrome (Jacobsen et al., 1996), (Kulke et al., 2017).
Mechanism of Action
The mechanism of action of similar compounds has been studied. For instance, a study on triazole-pyrimidine hybrid compounds revealed promising neuroprotective and anti-inflammatory properties. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway .
Safety and Hazards
Future Directions
Research on similar compounds suggests potential future directions. For instance, one study indicated that compounds with a 1,2,3-triazole scaffold may be further developed as potent anticancer agents . Another study suggested that substituted 5-(4-Methoxyphenyl)-1H-indoles and 5-(4-Methoxyphenyl)-1H-imidazoles could represent a common pharmacophore for substrate selective inhibition of Linoleate Oxygenase Activity of ALOX15 .
Properties
IUPAC Name |
ethyl 5-(4-methoxyphenyl)-1,3-oxazole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4/c1-3-17-13(15)12-14-8-11(18-12)9-4-6-10(16-2)7-5-9/h4-8H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTFWDPLAXJZJDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(O1)C2=CC=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60680504 | |
Record name | Ethyl 5-(4-methoxyphenyl)-1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60680504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1441-37-8 | |
Record name | Ethyl 5-(4-methoxyphenyl)-1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60680504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.